Cas no 1270428-94-8 (2-amino-2-(3,5-difluoropyridin-4-yl)ethan-1-ol)

• Product Name: 2-amino-2-(3,5-difluoropyridin-4-yl)ethan-1-ol
• CAS No: 1270428-94-8
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• CID: 5966094
• PubChem ID: 55294005
• Update Time: 2024-01-15

2-amino-2-(3,5-difluoropyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineethanol, β-amino-3,5-difluoro-
• 2-amino-2-(3,5-difluoropyridin-4-yl)ethan-1-ol
• 1270428-94-8
• 2-AMINO-2-(3,5-DIFLUOROPYRIDIN-4-YL)ETHAN-1-OL 2HCL
• AKOS006368615
• 2-AMINO-2-(3,5-DIFLUOROPYRIDIN-4-YL)ETHAN-1-OL2HCL
• EN300-1869046

• Inchi： 1S/C7H8F2N2O/c8-4-1-11-2-5(9)7(4)6(10)3-12/h1-2,6,12H,3,10H2
• InChI Key： FITUYFOXNZCJDC-UHFFFAOYSA-N
• SMILES： C1=NC=C(F)C(C(N)CO)=C1F

Computed Properties

• Exact Mass: 174.06046921g/mol
• Monoisotopic Mass: 174.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3(Predicted)
• Boiling Point: 282.7±35.0 °C(Predicted)
• pka: 11.52±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines